Cas no 206976-56-9 (1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-aminophenyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-aminophenyl)-, ethyl ester
• CAS No: 206976-56-9
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 3902405
• PubChem ID: 10609598
• Update Time: 2025-04-22

1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-aminophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-aminophenyl)-, ethyl ester
• ethyl 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylate
• EN300-6509730
• 206976-56-9
• Ethyl 1-(2-aminophenyl)triazole-4-carboxylate

• Inchi： 1S/C11H12N4O2/c1-2-17-11(16)9-7-15(14-13-9)10-6-4-3-5-8(10)12/h3-7H,2,12H2,1H3
• InChI Key： NWFYOMOZTXUJIO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C2C=CC=CC=2N)N=N1)=O

Computed Properties

• Exact Mass: 232.09602564Da
• Monoisotopic Mass: 232.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83Ų